Cas no 477848-46-7 ((2,4-DICHLOROPHENYL)(7-METHOXY-1-BENZOFURAN-2-YL)METHANONE OXIME)

• Product Name: (2,4-DICHLOROPHENYL)(7-METHOXY-1-BENZOFURAN-2-YL)METHANONE OXIME
• CAS No: 477848-46-7
• MF: C₁₆H₁₁Cl₂NO₃
• MW: 336.169442415237
• CID: 5233417
• Update Time: 2025-06-13

(2,4-DICHLOROPHENYL)(7-METHOXY-1-BENZOFURAN-2-YL)METHANONE OXIME Chemical and Physical Properties

Names and Identifiers

• (2,4-DICHLOROPHENYL)(7-METHOXY-1-BENZOFURAN-2-YL)METHANONE OXIME
• (E)-N-[(2,4-dichlorophenyl)(7-methoxy-1-benzofuran-2-yl)methylidene]hydroxylamine
• (NE)-N-[(2,4-dichlorophenyl)-(7-methoxy-1-benzofuran-2-yl)methylidene]hydroxylamine

• Inchi： 1S/C16H11Cl2NO3/c1-21-13-4-2-3-9-7-14(22-16(9)13)15(19-20)11-6-5-10(17)8-12(11)18/h2-8,20H,1H3/b19-15+
• InChI Key： GATCDWPPDNMFIN-XDJHFCHBSA-N
• SMILES： ClC1C=C(C=CC=1/C(/C1=CC2C=CC=C(C=2O1)OC)=N\O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 420
• XLogP3: 5.5
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2,4-DICHLOROPHENYL)(7-METHOXY-1-BENZOFURAN-2-YL)METHANONE OXIME

Comprehensive Overview of (2,4-DICHLOROPHENYL)(7-METHOXY-1-BENZOFURAN-2-YL)METHANONE OXIME (CAS No. 477848-46-7)

The compound (2,4-DICHLOROPHENYL)(7-METHOXY-1-BENZOFURAN-2-YL)METHANONE OXIME, identified by its CAS No. 477848-46-7, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a benzofuran core and a dichlorophenyl moiety, makes it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, potential applications, and the latest advancements related to this compound.

One of the most frequently searched questions about this compound is: "What are the applications of (2,4-DICHLOROPHENYL)(7-METHOXY-1-BENZOFURAN-2-YL)METHANONE OXIME?" Recent studies suggest that derivatives of benzofuran and oxime functionalities are being investigated for their potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory pathways. The presence of the methoxy group and dichlorophenyl substituents may enhance its binding affinity and selectivity, making it a promising candidate for further development.

Another trending topic in the scientific community is the role of heterocyclic compounds in sustainable chemistry. The benzofuran scaffold, a key component of this molecule, is known for its versatility in green synthesis methods. Researchers are exploring eco-friendly approaches to synthesize such compounds, aligning with the global push for sustainable chemical processes. This aligns with the growing demand for environmentally friendly alternatives in industrial applications.

From a structural perspective, the oxime functional group in CAS No. 477848-46-7 is of particular interest due to its ability to form stable complexes with metal ions. This property opens up possibilities in catalysis and material science, where such interactions are leveraged for designing advanced materials. The compound's molecular weight and solubility characteristics are also critical parameters for its formulation in various applications.

In the context of pharmaceutical research, the compound's potential as a bioactive agent is under scrutiny. Recent publications highlight its structural similarity to other benzofuran-based drugs, which are known for their antimicrobial and antioxidant properties. This has led to increased interest in its mechanism of action and toxicity profile, which are essential for preclinical evaluations.

For those searching "synthesis of (2,4-DICHLOROPHENYL)(7-METHOXY-1-BENZOFURAN-2-YL)METHANONE OXIME", it is worth noting that modern synthetic routes often employ microwave-assisted reactions or catalytic methods to improve yield and reduce waste. These techniques are part of the broader trend toward efficient chemical synthesis, which is a hot topic in academic and industrial research.

In summary, (2,4-DICHLOROPHENYL)(7-METHOXY-1-BENZOFURAN-2-YL)METHANONE OXIME (CAS No. 477848-46-7) represents a fascinating area of study with multifaceted applications. Its relevance to drug discovery, material science, and sustainable chemistry makes it a compound worth watching in the coming years. As research progresses, we can expect more insights into its practical uses and innovative synthesis methods.